3,4,5-Trichlorobenzotrichloride, 98%
Overview
Description
3,4,5-Trichlorobenzotrichloride, 98% (3,4,5-TBC) is an organochlorine compound, and a colorless liquid with a strong odor. It is a derivative of benzotrichloride, and is commonly used as a laboratory reagent and a precursor to other compounds. It is also used in the production of pharmaceuticals, dyes, and other chemicals. 3,4,5-TBC is a toxic substance and should be handled with care.
Mechanism of Action
3,4,5-Trichlorobenzotrichloride, 98% is an organochlorine compound, and its mechanism of action is based on the chlorine atom which is attached to the benzene ring. The chlorine atom is electron-withdrawing and thus the molecule is highly reactive. The chlorine atom can react with other molecules, forming new compounds.
Biochemical and Physiological Effects
3,4,5-Trichlorobenzotrichloride, 98% is a toxic substance and should be handled with care. Inhalation of the compound can cause irritation to the respiratory tract, skin, and eyes. Ingestion of the compound can cause nausea, vomiting, and abdominal pain. Prolonged exposure to the compound can cause liver and kidney damage, as well as reproductive toxicity.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,4,5-Trichlorobenzotrichloride, 98% in lab experiments is its high reactivity and its ability to form new compounds. It is a versatile compound and can be used in a variety of reactions. The main limitation of using 3,4,5-Trichlorobenzotrichloride, 98% is its toxicity. It should be handled with care and proper safety measures should be taken when handling the compound.
Future Directions
There are a number of potential future directions for the use of 3,4,5-Trichlorobenzotrichloride, 98%. It could be used in the development of new drugs, in the synthesis of dyes and other chemicals, and as a reagent in organic reactions. It could also be used in the development of new catalysts and in the synthesis of new compounds. Additionally, further research could be conducted on the toxic effects of the compound and ways to reduce its toxicity.
Synthesis Methods
3,4,5-Trichlorobenzotrichloride, 98% is synthesized by reacting benzotrichloride with chlorine gas in the presence of a catalyst. The reaction is highly exothermic and the resulting product is a colorless liquid with a strong odor. The reaction conditions must be carefully monitored to ensure that the desired product is obtained. The reaction can be scaled up to produce larger quantities of 3,4,5-Trichlorobenzotrichloride, 98%.
Scientific Research Applications
3,4,5-Trichlorobenzotrichloride, 98% is used in a variety of scientific research applications. It is used in the synthesis of compounds for use in drug discovery and development, as well as in the production of dyes and other chemicals. It is also used as a reagent in the synthesis of pharmaceuticals, and as a catalyst in organic reactions.
properties
IUPAC Name |
1,2,3-trichloro-5-(trichloromethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl6/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJDGZZBUUIWPAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Cl)Cl)Cl)C(Cl)(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601267279 |
Source
|
| Record name | 1,2,3-Trichloro-5-(trichloromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601267279 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
66682-07-3 |
Source
|
| Record name | 1,2,3-Trichloro-5-(trichloromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=66682-07-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2,3-Trichloro-5-(trichloromethyl)benzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066682073 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2,3-Trichloro-5-(trichloromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601267279 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3-Trichloro-5-(trichloromethyl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.167.336 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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